Cas no 57768-96-4 (Butanoic acid,2-hydroxy-3-methyl-, sodium salt (1:1))

• Product Name: Butanoic acid,2-hydroxy-3-methyl-, sodium salt (1:1)
• CAS No: 57768-96-4
• MF: C₅H₉NaO₃
• MW: 140.112932920456
• CID: 373111
• PubChem ID: 23684609
• Update Time: 2025-04-19

Butanoic acid,2-hydroxy-3-methyl-, sodium salt (1:1) Chemical and Physical Properties

Names and Identifiers

• Butanoic acid,2-hydroxy-3-methyl-, sodium salt (1:1)
• Sodium 2-hydroxy-3-methylbutyrate
• sodium,2-hydroxy-3-methylbutanoate
• Q27260078
• NS00086532
• Sodium 2-hydroxy-3-methylbutanoate
• UNII-4M5OTC1X2O
• 4M5OTC1X2O
• Sodium alpha-hydroxyisovalerate
• EINECS 260-937-8
• SODIUM .ALPHA.-HYDROXYISOVALERATE
• DTXSID10973352
• 57768-96-4
• BUTANOIC ACID, 2-HYDROXY-3-METHYL-, MONOSODIUM SALT
• BUTANOIC ACID, 2-HYDROXY-3-METHYL-, SODIUM SALT (1:1)

• Inchi： 1S/C5H10O3.Na/c1-3(2)4(6)5(7)8;/h3-4,6H,1-2H3,(H,7,8);/q;+1/p-1
• InChI Key： CPGHJLCKGBLVMB-UHFFFAOYSA-M
• SMILES： [Na+].OC(C(=O)[O-])C(C)C

Computed Properties

• Exact Mass: 140.04497
• Monoisotopic Mass: 140.044939
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 92.2
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 60.4

Experimental Properties

• Boiling Point: 237.6°Cat760mmHg
• Flash Point: 111.8°C
• PSA: 60.36